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Compound of Interest

Compound Name: 4-Cyanothiazole

Cat. No.: B073293 Get Quote

Application Notes and Protocols for 4-
Cyanothiazole
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed experimental procedures, safety information, and application

protocols for the versatile heterocyclic building block, 4-Cyanothiazole. The information is

intended to facilitate its use in research and development, particularly in the synthesis of

pharmaceutical intermediates and other bioactive molecules.

Compound Information
4-Cyanothiazole is a five-membered aromatic heterocycle containing a nitrogen, a sulfur, and

a nitrile functional group. Its unique electronic properties and reactive nitrile group make it a

valuable intermediate in organic synthesis.
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Property Value Reference

CAS Number 1452-15-9 [1]

Molecular Formula C₄H₂N₂S [1][2]

Molecular Weight 110.14 g/mol [1][2]

Appearance White to light yellow solid [3]

Melting Point 60-61 °C [3]

Boiling Point 235.3 °C at 760 mmHg [3]

Purity Typically >97%

Safety and Handling
4-Cyanothiazole is a chemical that requires careful handling in a laboratory setting. Always

consult the Safety Data Sheet (SDS) before use.

Hazard Statements:

Harmful if swallowed (H302)[1]

Causes skin irritation (H315)[1]

Causes serious eye irritation (H319)[1]

Harmful if inhaled (H332)[1]

May cause respiratory irritation (H335)[1]

Precautionary Measures:

Work in a well-ventilated area, preferably a fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Avoid inhalation of dust or vapors.
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Avoid contact with skin and eyes.

Store in a cool, dry place away from incompatible materials.

Experimental Protocols
Synthesis of 4-Cyanothiazole
Two primary methods for the synthesis of 4-Cyanothiazole are detailed below.

Method 1: From Thiazole-4-carboxamide

This protocol describes the dehydration of thiazole-4-carboxamide.

Experimental Workflow:

Thiazole-4-carboxamide
in Reactor Introduce Ammonia Gas Heat and Stir Stop Ammonia Flow Take Samples for Analysis

(NMR, Elemental Analysis) 4-Cyanothiazole

β,β-dichloro-α-amino-acrylonitrile,
Thioformamide, Acid Catalyst

in Acetone

Heat to Reflux
(3 hours) Cool and Filter Evaporate Solvent Recrystallize from Hexane White Crystals of

4-Cyanothiazole

4-Cyanothiazole +
o-Phenylenediamine

Acid Catalyst (HCl)
Water/Co-solvent

80-145°C, pH 2.5-6.0
Thiabendazole

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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